Cas no 1003579-29-0 (1-Phenyl-3-trifluoromethyl-1H-pyrazole-4-carbonyl chloride)

• Product Name: 1-Phenyl-3-trifluoromethyl-1H-pyrazole-4-carbonyl chloride
• CAS No: 1003579-29-0
• MF: C₁₁H₆ClF₃N₂O
• MW: 274.626351833344
• MDL: MFCD27937075
• CID: 4675528
• Update Time: 2023-08-14

1-Phenyl-3-trifluoromethyl-1H-pyrazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-3-trifluoromethyl-1H-pyrazole-4-carbonyl chloride

• MDL： MFCD27937075
• Inchi： 1S/C11H6ClF3N2O/c12-10(18)8-6-17(7-4-2-1-3-5-7)16-9(8)11(13,14)15/h1-6H
• InChI Key： HUXFSBNPITUHPU-UHFFFAOYSA-N
• SMILES： ClC(C1=CN(C2C=CC=CC=2)N=C1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Topological Polar Surface Area: 34.9